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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830 Get Quote

Essential Safety and Handling Guide for 2-Chloro-4-
methylpyrimidine
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 2-Chloro-4-methylpyrimidine in a laboratory setting. Adherence to

these guidelines is crucial for ensuring the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Chloro-4-methylpyrimidine is presented below

for easy reference.

Property Value Citations

Molecular Formula C5H5ClN2 [1][2][3]

Molecular Weight 128.56 g/mol [1][3]

Appearance Off-white to Brown Solid [1][4]

Melting Point 51 - 56 °C (123.8 - 132.8 °F) [1][4]

Boiling Point
91 - 93 °C (195.8 - 199.4 °F)

@ 17 mmHg
[1][4]
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Hazard Identification and GHS Classification
2-Chloro-4-methylpyrimidine is classified as a hazardous substance. The primary hazards

are summarized in the table below.

Hazard GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1/2

H318/H319: Causes serious

eye damage/irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Danger/Warning[1]

Personal Protective Equipment (PPE)
A robust personal protective equipment plan is the first line of defense against chemical

exposure. The following table summarizes the recommended PPE for handling 2-Chloro-4-
methylpyrimidine.
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Protection Type Equipment
Specifications &
Rationale

Citations

Eye and Face

Protection

Safety Goggles and

Face Shield

Tight-sealing safety

goggles are

mandatory to protect

against dust and

splashes. A face

shield should be worn

over goggles when

there is a risk of

significant splashing.

[1][4]

Hand Protection
Chemical-Resistant

Gloves

Nitrile gloves are

suitable for incidental

contact. For prolonged

or direct contact,

neoprene or butyl

rubber gloves are

recommended.

Always inspect gloves

for integrity before use

and replace them

immediately if

contaminated.

[5]

Body Protection Laboratory Coat

A flame-resistant lab

coat should be worn

and fully buttoned to

cover as much skin as

possible. For tasks

with a higher risk of

splashes, a chemical-

resistant apron over

the lab coat is

recommended.

[1][4]

Respiratory Protection NIOSH/MSHA

Approved Respirator

A respirator is

required if engineering

[1][2][6]
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controls (e.g., fume

hood) are not

available or are

insufficient to maintain

exposure below

permissible limits. For

this solid compound, a

particulate filter (e.g.,

P100) is

recommended. In

case of vapor

exposure, an organic

vapor cartridge should

be used.

Operational and Disposal Plans
Safe Handling Protocol
The following diagram and detailed steps outline the standard operating procedure for the safe

handling of 2-Chloro-4-methylpyrimidine from receipt to disposal.
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Safe Handling Workflow for 2-Chloro-4-methylpyrimidine

Preparation

Handling

Post-Handling

Storage

Disposal

1. Don PPE

2. Prepare Work Area
(Fume Hood)

Ensure proper ventilation

3. Weighing

Use appropriate tools

4. Transfer to Reaction

Avoid generating dust

5. Decontaminate
Work Area

6. Segregate Waste

7. Remove PPE Dispose as
Halogenated Organic Waste

Follow institutional guidelines

8. Wash Hands

Store in a cool, dry,
well-ventilated area

For subsequent use

Click to download full resolution via product page

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b015830?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Safe Handling of 2-Chloro-4-methylpyrimidine

Preparation:

Put on all required personal protective equipment as detailed in the table above.[4]

Ensure the work area is clean and prepared, ideally within a certified chemical fume hood.

[7]

Handling:

Use clean, dry, and appropriate laboratory equipment (e.g., spatulas, glassware).

When weighing and transferring the solid, handle it carefully to prevent the generation of

dust.

Avoid direct contact with the skin, eyes, and clothing. Do not breathe in dust or vapors.[7]

Storage:

Store the compound in a dry, cool, and well-ventilated place.[7]

Keep containers tightly closed.[7]

Protect from light and moisture. For long-term storage, refrigeration is recommended.[7]

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Segregate all waste materials as described in the disposal plan below.

Remove personal protective equipment in the correct order to avoid cross-contamination.

Thoroughly wash hands with soap and water after handling the chemical.[4]

Disposal Plan
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Proper disposal of 2-Chloro-4-methylpyrimidine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: 2-Chloro-4-methylpyrimidine is a halogenated organic compound

and must be disposed of as hazardous waste.[8]

Waste Segregation and Collection:

Solid Waste: Collect any unused or waste 2-Chloro-4-methylpyrimidine in a clearly

labeled, sealed, and appropriate waste container designated for halogenated organic solids.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of in a designated hazardous waste container for solid chemical waste.

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be

collected in a labeled waste container for halogenated organic liquids.

Disposal Method: All waste containing 2-Chloro-4-methylpyrimidine should be disposed of

through a licensed hazardous waste disposal company, typically via incineration at high

temperatures.[9] Do not dispose of this chemical down the drain or in regular trash.

Emergency Response Plan
Immediate and appropriate action is crucial in the event of an emergency involving 2-Chloro-4-
methylpyrimidine.
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Emergency Response for 2-Chloro-4-methylpyrimidine Exposure

Exposure Event

Immediate Actions

Response Steps

Medical Attention

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water
for at least 15 minutes

Rinse with water for
at least 15 minutes Move to fresh air Rinse mouth with water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Decision Tree

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. If skin irritation occurs, get

medical advice/attention.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[4]
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Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.[4]

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).

Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealed container for hazardous waste disposal.[7]

Decontaminate: Clean the spill area with a suitable decontamination solution.

Report: Report the spill to the appropriate environmental health and safety personnel at your

institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-chloro-4-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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